Cas no 30788-35-3 (Ethanol, 2-[(3b)-cholest-5-en-3-yloxy]-)

• Product Name: Ethanol, 2-[(3b)-cholest-5-en-3-yloxy]-
• CAS No: 30788-35-3
• MF: C₂₉H₅₀O₂
• MW: 430.706109523773
• CID: 311081
• PubChem ID: 174869
• Update Time: 2025-04-19

Ethanol, 2-[(3b)-cholest-5-en-3-yloxy]- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[(3b)-cholest-5-en-3-yloxy]-
• 2-[[(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]ethanol
• NPYXBHZQVNRAOF-UHFFFAOYSA-N
• AKOS024434643
• 27321-96-6
• 2-[(Cholest-5-en-3-yl)oxy]ethan-1-ol
• 131175-15-0
• Cl-4494
• SCHEMBL16788226
• Choleth-10
• DTXSID20927104
• 2-(Cholest-5-en-3-yloxy)ethanol
• Solulan C-24
• NSC-226875
• NSC226875
• NS00013463
• 30788-35-3
• 2-[[10,13-dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]ethanol

• Inchi： 1S/C29H50O2/c1-20(2)7-6-8-21(3)25-11-12-26-24-10-9-22-19-23(31-18-17-30)13-15-28(22,4)27(24)14-16-29(25,26)5/h9,20-21,23-27,30H,6-8,10-19H2,1-5H3
• InChI Key： NPYXBHZQVNRAOF-UHFFFAOYSA-N
• SMILES： O(CCO)C1CCC2(C)C(C1)=CCC1C2CCC2(C)C(C(C)CCCC(C)C)CCC21

Computed Properties

• Exact Mass: 430.381
• Monoisotopic Mass: 430.381
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2
• XLogP3: 8.4

Experimental Properties

• Density: 1
• Boiling Point: 524.9°Cat760mmHg
• Flash Point: 210.5°C
• Refractive Index: 1.521
• PSA: 29.46000
• LogP: 7.40530